Cas no 81267-91-6 (1,3,5,7-Tetrakis(trifluoromethylsulfanyl)-1,3,5,7-tetrazocane)

81267-91-6 structure
Product name:1,3,5,7-Tetrakis(trifluoromethylsulfanyl)-1,3,5,7-tetrazocane
1,3,5,7-Tetrakis(trifluoromethylsulfanyl)-1,3,5,7-tetrazocane Chemical and Physical Properties
Names and Identifiers
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- 1,3,5,7-tetrakis(trifluoromethylsulfanyl)-1,3,5,7-tetrazocane
- DTXSID40320976
- 81267-91-6
- NSC-367397
- NSC367397
- 1,3,5,7-Tetrakis(trifluoromethylsulfanyl)-1,3,5,7-tetrazocane
-
- Inchi: InChI=1S/C8H8F12N4S4/c9-5(10,11)25-21-1-22(26-6(12,13)14)3-24(28-8(18,19)20)4-23(2-21)27-7(15,16)17/h1-4H2
- InChI Key: LPGLJOXNBZMWHE-UHFFFAOYSA-N
- SMILES: C1N(CN(CN(CN1SC(F)(F)F)SC(F)(F)F)SC(F)(F)F)SC(F)(F)F
Computed Properties
- Exact Mass: 515.9440189g/mol
- Monoisotopic Mass: 515.9440189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114Ų
- XLogP3: 7.1
1,3,5,7-Tetrakis(trifluoromethylsulfanyl)-1,3,5,7-tetrazocane Related Literature
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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